Cas no 10374-51-3 (5-(Hydroxymethyl)dihydrofuran-2(3H)-one)

• Product Name: 5-(Hydroxymethyl)dihydrofuran-2(3H)-one
• CAS No: 10374-51-3
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD00506240
• CID: 184791
• PubChem ID: 98431
• Update Time: 2025-10-18

5-(Hydroxymethyl)dihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)dihydrofuran-2(3H)-one
• 2(3H)-Furanone,dihydro-5-(hydroxymethyl)-
• 5-(HYDROXYMETHYL)-DIHYDROFURAN-2(3H)-ONE
• 5-(hydroxymethyl)dihydrofuran-2(3H)-one racemate
• 5-(hydroxymethyl)oxolan-2-one
• 5-HYDROXYMETHYL-DIHYDRO-FURAN-2-ONE
• (+)-(3S)
• (3S)-3-amino-3-phenylpropanoic acid hydrochloride
• (5S)-5-(hydroxymethyl)tetrahydro-2-furanone
• (S)-3-AMino-3-phenylpropanoic&amp
• (S)-3-Amino-Phenylpropionic
• (S)-3-Phenyl--alanine Hydrochloride
• amp
• D-3-amino-3-phenylpropionic acid hydrochloride
• dihydro-5-hydroxymethyl-2(3H)-furanone
• H-D-PHG-(C*CH2)OH HCL
• Hydrochloride&amp
• nbsp
• RARECHEM AK PT 0078
• S-3-amino-3-phenylpropionic acid hydrochloride
• Salt&amp
• 2(3H)-Furanone, dihydro-5-(hydroxymethyl)-
• 5-(Hydroxymethyl)dihydro-2(3H)-furanone
• 5-(Hydroxymethyl)oxolane-2-one
• 5-Hydroxymethyldihydrofuran-2-one
• NSISJFFVIMQBRN-UHFFFAOYSA-N
• AK129569
• 5-(hydroxymethyl)-2-oxolanone
• 5-(hydroxymethyl)tetrahydrofuran-2-one
• 2(3H)-Furanone,5-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]dihydro-, (S)-
• (R)-(-)-Dihydro-5-(hydroxymethyl)-2(3H)-furanone
• (
• MFCD00066224
• NSC-128380
• SB44867
• S-(+)-4-Hydroxymethyl-4-butanolide
• 10374-51-3
• SCHEMBL167570
• (S)-(+)-Dihydro-5-(hydroxymethyl)-2(3H)-furanone
• AS-41568
• gamma-hydroxymethyl-gamma-butyrolactone
• (+/-)-Dihydro-5-Hydroxymethyl-2 (3H)-Furanone
• FT-0600618
• EN300-189991
• SY010497
• A800795
• J-516355
• MFCD00506240
• NSC 128380
• FT-0759296
• CS-0113560
• A829262
• 5-(Hydroxymethyl)dihydro-2(3H)-furanone #
• AKOS006230276
• (+/-)-Dihydro-5-Hydroxymethyl-2(3H) -Furanone
• WLZ3109
• DTXSID001347209
• NSC128380
• FT-0687255
• FT-0600305
• (S)-(+)-2',3'-Dideoxyribonolactone
• (+/-)-dihydro-5-hydroxymethyl-2(3H)-furanone
• SY240650
• AB89306
• SY076054
• (S)-gamma-Hydroxymethyl-gamma-butyrolactone;(S)-4,5-Dihydro-5-hydroxymethyl-2(3H)-furanone;(S)-5-Hydroxymethyl-2-oxotetrahydrofuran
• DB-059045
• MFCD00040528

• MDL： MFCD00506240
• Inchi： 1S/C5H8O3/c6-3-4-1-2-5(7)8-4/h4,6H,1-3H2
• InChI Key： NSISJFFVIMQBRN-UHFFFAOYSA-N
• SMILES： O1C(CCC1CO)=O

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: -0.4

Experimental Properties

• Density: 1.224
• Boiling Point: 308.9 °C at 760 mmHg
• Flash Point: 146 °C
• PSA: 46.53
• LogP: -0.31570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 5-(Hydroxymethyl)dihydrofuran-2(3H)-one

Comprehensive Overview of 5-(Hydroxymethyl)dihydrofuran-2(3H)-one (CAS No. 10374-51-3)

5-(Hydroxymethyl)dihydrofuran-2(3H)-one, with the CAS number 10374-51-3, is a versatile organic compound that has garnered significant attention in pharmaceutical, cosmetic, and agrochemical industries. This compound, often referred to as a hydroxymethyl-substituted lactone, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a dihydrofuranone ring and a hydroxymethyl group, make it a valuable building block in organic chemistry.

The growing interest in 5-(Hydroxymethyl)dihydrofuran-2(3H)-one is driven by its potential applications in green chemistry and sustainable synthesis. Researchers are increasingly exploring its role in biocatalysis and enzymatic transformations, aligning with the global shift toward eco-friendly manufacturing processes. Its compatibility with biodegradable materials and renewable resources further enhances its appeal in industries striving for reduced environmental impact.

In the pharmaceutical sector, CAS 10374-51-3 is investigated for its potential as a precursor in the synthesis of antiviral and anti-inflammatory agents. Recent studies highlight its utility in designing small-molecule therapeutics, particularly in targeting metabolic disorders and neurodegenerative diseases. The compound's ability to modulate enzyme activity and cell signaling pathways positions it as a promising candidate for drug development.

The cosmetic industry also benefits from the properties of 5-(Hydroxymethyl)dihydrofuran-2(3H)-one. Its moisturizing and skin-conditioning effects make it a popular ingredient in anti-aging formulations and dermal repair products. Consumers seeking clean beauty and natural skincare solutions are driving demand for derivatives of this compound, which are often labeled as plant-based actives or bio-fermented ingredients.

From an analytical perspective, 10374-51-3 is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and consistency, critical for industrial applications. The compound's stability under varying pH conditions and thermal resistance further contribute to its suitability for large-scale production.

As the scientific community continues to explore the potential of 5-(Hydroxymethyl)dihydrofuran-2(3H)-one, its role in material science is also emerging. Researchers are investigating its incorporation into biopolymers and smart materials, which could revolutionize packaging and biomedical engineering. The compound's tunable reactivity and compatibility with polymerization techniques open new avenues for innovation.

In summary, CAS No. 10374-51-3 represents a multifaceted compound with broad applications across diverse industries. Its alignment with sustainability goals, pharmaceutical advancements, and consumer trends ensures its relevance in contemporary research and development. Future studies will likely uncover additional functionalities, solidifying its position as a cornerstone of modern organic chemistry.